Cas no 102680-35-3 (Coenzyme A, S-(2E)-2-butenoate, tetralithium salt (9CI))

• Product Name: Coenzyme A, S-(2E)-2-butenoate, tetralithium salt (9CI)
• CAS No: 102680-35-3
• MF: C₂₅H₄₀LiN₇O₁₇P₃S
• MW: 842.549087524414
• CID: 184361
• PubChem ID: 156595123
• Update Time: 2025-10-28

Coenzyme A, S-(2E)-2-butenoate, tetralithium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Coenzyme A,S-(2E)-2-butenoate, tetralithium salt (9CI)
• 2-Butenoyl coenzyme A lithium salt
• Crotonoyl coenzyme A trilithium salt
• S-{1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-dioxo-2,4,6-t
• S-{1-[5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-dioxo-2,4,6-trioxa-11,15-diaza-3lambda~5~,5lambda~5~-diphosphaheptadecan-17-yl} but-2-enethioate (non-preferred name)
• 2-Butenoyl CoA lithium salt
• Crotonoyl Co A lithium salt
• Crotonoyl coenzyme A lithium salt
• Crotonoyl-CoA
• 2-Butenoyl coenzyme A
• Crotonoyl Co A lithium salt
• CROTONOYL COENZYME A LITHIUM
• coenzyme A crotonyl derivative (C4:1), lithium salt
• [(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-2-[[[[3-[2-(2-but-2-enoylsulfanylethylcarbamoyl)ethylcarbamoyl]-3-hydroxy-2,2-dimethyl-propoxy]-hydroxy-phosphoryl]oxy-hydroxy-phosphoryl]oxymethyl]-4-hydroxy-oxolan-3-yl]oxyphosphonic acid
• 102680-35-3
• Coenzyme A, S-(2E)-2-butenoate, tetralithium salt (9CI)
• Coenzyme A, S-2-butenoate, tetralithium salt, (E)-
• VVVNZHYHSLNWDW-CVPWVEIMSA-N

• MDL： MFCD00167413
• Inchi： 1S/C25H40N7O17P3S.Li/c1-4-5-16(34)53-9-8-27-15(33)6-7-28-23(37)20(36)25(2,3)11-46-52(43,44)49-51(41,42)45-10-14-19(48-50(38,39)40)18(35)24(47-14)32-13-31-17-21(26)29-12-30-22(17)32;/h4-5,12-14,18-20,24,35-36H,6-11H2,1-3H3,(H,27,33)(H,28,37)(H,41,42)(H,43,44)(H2,26,29,30)(H2,38,39,40);/b5-4+;/t14-,18-,19-,20+,24-;/m1./s1
• InChI Key： VVVNZHYHSLNWDW-CVPWVEIMSA-N
• SMILES： S(C(/C=C/C)=O)CCNC(CCNC([C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)O)O)=O)=O.[Li]

Computed Properties

• Exact Mass: 835.141
• Monoisotopic Mass: 835.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 53
• Rotatable Bond Count: 21
• Complexity: 1460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: _4.8
• Topological Polar Surface Area: 389A^2

Experimental Properties

• Density: 1.82
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.7
• Solubility: H2O: 50 mg/mL, clear, colorless
• PSA: 425.34000
• LogP: 1.50260

Coenzyme A, S-(2E)-2-butenoate, tetralithium salt (9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters Enoyl CoAs

Additional information on Coenzyme A, S-(2E)-2-butenoate, tetralithium salt (9CI)

Coenzyme A, S-(2E)-2-butenoate, Tetralithium Salt (9CI)

The compound with CAS No. 102680-35-3, known as Coenzyme A, S-(2E)-2-butenoate, tetralithium salt (9CI), is a critical molecule in the field of biochemistry and molecular biology. This compound is a derivative of coenzyme A (CoA), which plays a pivotal role in various cellular processes, including energy production, fatty acid synthesis, and the metabolism of carbohydrates and lipids. The tetralithium salt form of this compound is particularly significant due to its stability and reactivity in biochemical reactions.

S-(2E)-2-butenoate is an alpha,beta-unsaturated ester that serves as a key intermediate in the biosynthesis of various natural products. The conjugation between the enoate group and the thioester bond in CoA derivatives enhances their reactivity in enzymatic reactions. Recent studies have highlighted the importance of this compound in metabolic engineering and synthetic biology, where it is used to optimize pathways for the production of biofuels and high-value chemicals.

The tetralithium salt form of Coenzyme A, S-(2E)-2-butenoate provides enhanced solubility and stability in organic solvents, making it an ideal reagent for use in vitro studies. Researchers have utilized this compound to investigate the catalytic mechanisms of thioesterases and other enzymes involved in lipid metabolism. Furthermore, its application in mass spectrometry-based proteomics has provided new insights into post-translational modifications of proteins.

Recent advancements in structural biology have enabled the determination of high-resolution crystal structures of CoA derivatives bound to their target enzymes. These studies have revealed the molecular basis for substrate recognition and catalysis, paving the way for the design of novel inhibitors and activators of key metabolic enzymes. The tetralithium salt form has been instrumental in these efforts due to its superior handling properties and compatibility with cryogenic conditions required for crystallography.

In addition to its role in basic research, Coenzyme A, S-(2E)-2-butenoate, tetralithium salt (9CI) has found applications in therapeutic development. Its ability to modulate lipid metabolism makes it a promising candidate for the treatment of metabolic disorders such as obesity and type 2 diabetes. Preclinical studies have demonstrated its potential to regulate fatty acid oxidation and reduce lipid accumulation in adipose tissue.

The synthesis and characterization of this compound have also been optimized through green chemistry approaches. Researchers have developed scalable methods for its production using renewable feedstocks and energy-efficient processes. These advancements not only enhance the sustainability of its production but also reduce costs, making it more accessible for both academic and industrial applications.

In conclusion, Coenzyme A, S-(2E)-2-butenoate, tetralithium salt (9CI) is a versatile compound with wide-ranging applications in biochemistry, pharmacology, and biotechnology. Its unique chemical properties and biological functions continue to drive innovative research across multiple disciplines. As our understanding of its molecular mechanisms deepens, it holds great promise for advancing both fundamental science and practical applications in health and industry.